Methyl 4-(2-chloropyrimidin-4-yl)benzoate

• IUPAC Name: methyl 4-(2-chloropyrimidin-4-yl)benzoate
• InChI: InChI=1S/C12H9ClN2O2/c1-17-11(16)9-4-2-8(3-5-9)10-6-7-14-12(13)15-10/h2-7H,1H3
• InChI Key: COCUEUVOGCFSMB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=NC(=NC=C2)Cl
• Molecular Formula: C12H9ClN2O2
• Molecular Weight: 248.66 g/mol

Description

“Methyl 4-(2-chloropyrimidin-4-yl)benzoate” is a research chemical with the CAS number 1026029-33-3. Its molecular weight is 248.67 and its molecular formula is C12H9ClN2O2. The IUPAC name for this compound is "this compound".

Molecular Structure Analysis

The molecular structure of “this compound” is based on structures generated from information available in databases. The compound has a covalently-bonded unit count of 1, a heavy atom count of 17, a hydrogen bond acceptor count of 4, and a rotatable bond count of 3.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 248.67. It has a topological polar surface area of 52.1. The compound should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Corrosion Inhibition

Methyl 4-(2-chloropyrimidin-4-yl)benzoate related compounds, such as pyrimidinic Schiff bases, have been studied for their efficiency as corrosion inhibitors. These compounds, including benzylidene-pyrimidin-2-yl-amine derivatives, showed promising results in preventing corrosion of mild steel in acidic environments. They function as mixed-type inhibitors and adhere to the metal surface according to Langmuir's isotherm, demonstrating a strong correlation between inhibition efficiency and quantum chemical parameters (Ashassi-Sorkhabi, Shaabani, & Seifzadeh, 2005).

Medicinal Chemistry Intermediates

In the field of medicinal chemistry, these compounds are important intermediates. For instance, 4-((4-chloropyrimidin-2-yl)amino)benzonitrile, a close derivative, is a crucial intermediate in the synthesis of diarylpyrimidine HIV-1 reverse transcriptase inhibitors. This highlights the role of such compounds in the development of significant therapeutic agents (Ju Xiu-lia, 2015).

Herbicide Synthesis

Another application is in the synthesis of herbicides. Compounds like ZJ0273, which contains a pyrimidin moiety similar to this compound, have been used in the development of broad-spectrum herbicides for weed control in oilseed rape in China. The synthesis of labeled versions of these herbicides enables detailed studies on their metabolism and environmental behavior (Zheng-Min Yang, Ye, & Lu, 2008).

Structural Chemistry and Complex Formation

These compounds also play a significant role in structural chemistry. Methyl-4-(pyrimidin-2-ylcarbamoyl)benzoate, for example, has been utilized in forming complexes with various metals like Co(II), Ni(II), Cu(II), and Cu(I). These complexes exhibit diverse structures, ranging from mononuclear to layered structures, showcasing the structural directing role of the ligand (Ming-Yuan Xie et al., 2014).

Future Directions

As “Methyl 4-(2-chloropyrimidin-4-yl)benzoate” is a research chemical, it may be used in future studies to explore its properties and potential applications.